Cas no 316384-81-3 (5,8-Diethynylquinoline)

• Product Name: 5,8-Diethynylquinoline
• CAS No: 316384-81-3
• MF: C₁₃H₇N
• MW: 177.201382875443
• CID: 1093704
• PubChem ID: 12090791
• Update Time: 2025-11-02

5,8-Diethynylquinoline Chemical and Physical Properties

Names and Identifiers

• 5,8-Diethynylquinoline
• 316384-81-3

• Inchi： 1S/C13H7N/c1-3-10-7-8-11(4-2)13-12(10)6-5-9-14-13/h1-2,5-9H
• InChI Key： WLPZKTQLICUQKT-UHFFFAOYSA-N
• SMILES： N1C=CC=C2C(C#C)=CC=C(C#C)C=12

Computed Properties

• Exact Mass: 177.057849228g/mol
• Monoisotopic Mass: 177.057849228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9Ų

Additional information on 5,8-Diethynylquinoline

Comprehensive Overview of 5,8-Diethynylquinoline (CAS No. 316384-81-3): Properties, Applications, and Research Insights

5,8-Diethynylquinoline (CAS No. 316384-81-3) is a highly specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in advanced materials science. This quinoline derivative, characterized by its ethynyl functional groups at the 5 and 8 positions, exhibits remarkable electronic and optical properties, making it a promising candidate for use in organic semiconductors, photovoltaic devices, and molecular electronics. Researchers and industry professionals are increasingly exploring its utility in cutting-edge technologies, aligning with the growing demand for sustainable and high-performance materials.

The molecular structure of 5,8-Diethynylquinoline features a quinoline backbone substituted with two ethynyl groups, which significantly enhances its conjugation length and electron mobility. These attributes are critical for applications in optoelectronic devices, where efficient charge transport and light absorption are paramount. Recent studies have highlighted its potential in OLEDs (Organic Light-Emitting Diodes) and solar cells, where its ability to form stable thin films and exhibit tunable emission spectra is highly valued. The compound's thermal stability and solubility in common organic solvents further facilitate its integration into various fabrication processes.

In the context of current research trends, 5,8-Diethynylquinoline is often discussed alongside carbon-based nanomaterials and π-conjugated systems, which are pivotal in the development of next-generation flexible electronics. Its compatibility with graphene and carbon nanotubes has opened new avenues for hybrid material design, addressing the need for lightweight and durable components in wearable technology and IoT devices. Furthermore, its photophysical properties are being investigated for use in bioimaging and sensors, where precision and sensitivity are crucial.

The synthesis of 5,8-Diethynylquinoline typically involves Sonogashira coupling or palladium-catalyzed reactions, which are well-established methods in organic chemistry. However, recent advancements in green chemistry have prompted researchers to explore more sustainable synthetic routes, such as catalyst-free or solvent-free approaches. These efforts align with the global push toward environmentally friendly manufacturing and reduced carbon footprints, topics that resonate strongly with both academic and industrial stakeholders.

From a commercial perspective, the demand for 5,8-Diethynylquinoline is expected to rise as its applications in renewable energy and smart materials expand. Companies specializing in advanced materials are actively seeking scalable production methods to meet the needs of sectors like consumer electronics, automotive, and healthcare. Additionally, its role in academic research continues to grow, with numerous publications and patents citing its versatility and performance benefits.

In summary, 5,8-Diethynylquinoline (CAS No. 316384-81-3) represents a fascinating intersection of chemistry, materials science, and engineering. Its multifunctional properties and broad applicability make it a compound of significant interest in both theoretical and applied research. As the scientific community delves deeper into its potential, this molecule is poised to play a pivotal role in shaping the future of high-tech industries and sustainable innovation.